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Introduction
Nitromethane (NM), a monopropellant, is known for its relative insensitivity to detonation.

However, its sensitivity can be significantly enhanced by the addition of certain chemical

compounds, a process known as sensitization. Among the most effective sensitizers are

organic amines, with diethylenetriamine (DETA) being a prominent example. The addition of

small quantities of DETA to nitromethane drastically reduces its critical diameter and increases

its susceptibility to initiation by shock waves.[1][2][3][4][5] This heightened sensitivity is

attributed to the formation of the aci-form of nitromethane in a basic solution, which is more

reactive.[1][4] This document provides detailed application notes and experimental protocols for

the use of DETA as a sensitizer for nitromethane, targeting researchers in the fields of

energetic materials and related areas.

Application Notes
The primary application of sensitizing nitromethane with diethylenetriamine is to create liquid

explosive compositions with tailored detonation properties. The addition of DETA allows for the
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reliable initiation of detonation in smaller charge diameters and with less powerful initiators than

what is required for pure nitromethane.[1][4]

Key effects of DETA sensitization include:

Reduction of Critical Diameter: The minimum diameter of a cylindrical charge that can

sustain a steady detonation is known as the critical diameter. The addition of DETA

significantly reduces the critical diameter of nitromethane.[1][3][4][5] This effect is

concentration-dependent, with a minimum critical diameter being achieved at a specific

DETA concentration, beyond which the critical diameter may start to increase again.[3][5]

Increased Detonation Velocity at Low Concentrations: At very low concentrations (around

0.1-0.2% by weight), DETA can cause a slight increase in the detonation velocity of

nitromethane.[2][6][7] However, as the concentration increases further, the detonation

velocity generally decreases due to DETA acting as a diluent and reducing the overall heat of

the explosion.[2][8]

Reduced Reaction Time: The characteristic reaction time in the detonation wave is reduced

with the addition of DETA, indicating a faster chemical reaction rate.[2][6][9]

Altered Shock Sensitivity: Amines, including DETA, are known to sensitize nitromethane to

shock initiation.[1][4] This means that a lower pressure shock wave is required to initiate

detonation in the sensitized mixture.

The selection of DETA concentration is a critical parameter that depends on the desired

application. For applications requiring maximum sensitivity and a small critical diameter, an

optimal concentration of DETA must be determined experimentally. It is important to note that

while DETA is an effective sensitizer, it is a caustic and toxic compound, and appropriate safety

precautions must be taken during handling.[10]

Quantitative Data Summary
The following tables summarize the quantitative data on the effects of diethylenetriamine

concentration on the detonation properties of nitromethane, as reported in the cited literature.

Table 1: Effect of DETA Concentration on Detonation Velocity and Other Parameters
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DETA
Concentrati
on (wt%)

Density
(g/cm³)

Detonation
Velocity (D,
km/s)

Particle
Velocity (u,
km/s)

Pressure (p,
GPa)

Source

0 1.137 6.27 1.82 13.0 [8]

0.0125 1.137 6.36 1.88 13.6 [8]

0.025 1.137 6.36 1.88 13.6 [8]

0.05 1.137 6.36 1.88 13.6 [8]

0.1 1.137 6.35 1.88 13.6 [8]

0.2 1.137 6.35 1.87 13.4 [8]

0.25 1.136 6.29 1.87 13.4 [8]

0.5 1.136 6.29 1.87 13.3 [8]

1 1.135 6.28 1.87 13.3 [8]

2 1.133 6.28 1.83 13.0 [8]

5 1.126 6.22 1.81 12.6 [8]

10 1.116 6.19 1.48 10.2 [8]

15 1.105 6.15 - - [8]

Table 2: Detonation Velocity of NM/DETA Solutions at Various Concentrations

DETA Concentration (wt%) Detonation Velocity (D, km/s)

~0.1 Increases

0.2 Maximum

~0.3 Returns to near neat NM value

0.5 - 10 Monotonically decreases

Source:[2]
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Table 3: Critical Diameter of NM/DETA Mixtures

DETA Concentration (wt%) Confinement Critical Diameter (mm)

0 to 2.5 - Decreases from ~18 to 4.7

Source:[4]

Experimental Protocols
The following protocols are derived from the methodologies described in the referenced

literature. They provide a general framework for preparing and testing diethylenetriamine-

sensitized nitromethane.

Protocol for Preparation of NM/DETA Mixtures
Objective: To prepare homogeneous mixtures of nitromethane and diethylenetriamine at

specified weight percentages.

Materials:

Nitromethane (NM), analytical grade

Diethylenetriamine (DETA), analytical grade

Glass beakers or flasks

Magnetic stirrer and stir bars

Analytical balance (accuracy ±0.001 g)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

Procedure:

Ensure all work is conducted in a well-ventilated fume hood due to the toxicity of the

components.
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Determine the desired total mass of the mixture and the weight percentages of NM and

DETA.

Tare a clean, dry glass beaker on the analytical balance.

Carefully weigh the required amount of nitromethane into the beaker.

In the same beaker, carefully add the required amount of diethylenetriamine.

Place a magnetic stir bar into the beaker.

Place the beaker on a magnetic stirrer and stir the mixture at a moderate speed until it is

visually homogeneous. This should be done immediately before the experiment to ensure

uniformity.[8]

Protocol for Determination of Detonation Velocity using
VISAR
Objective: To measure the steady-state detonation velocity of NM/DETA mixtures.

Apparatus:

Velocity Interferometer System for Any Reflector (VISAR)

Explosive charge confinement tubes (e.g., polypropylene, steel, or brass)[2][8]

Initiation system (e.g., pressed TNT charge, electric blasting cap)[8]

High-speed data acquisition system

Water window or other transparent window material

Thin aluminum foil (e.g., 7 µm thick)[8]

Procedure:

Prepare the NM/DETA mixture according to Protocol 4.1.
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Fill the explosive charge tube with the prepared mixture, ensuring no air bubbles are

trapped. The charge dimensions should be sufficient to ensure a steady-state detonation is

achieved (typically a length of at least 5-6 times the charge diameter).

Place a thin aluminum foil at the end of the charge, followed by a water window. The foil acts

as the reflector for the VISAR laser.[8]

Position the VISAR probe to focus the laser onto the aluminum foil through the water

window.

Place the initiation system at the opposite end of the charge tube.

Arm the initiation system and the data acquisition system.

Initiate the detonation.

The VISAR will record the velocity of the explosive-water interface, from which the particle

velocity and detonation velocity can be derived. The accuracy of velocity measurements can

be on the order of ±10 m/s.[2][8]

Protocol for Determination of Critical Diameter
Objective: To determine the minimum charge diameter that can sustain a detonation for a given

NM/DETA mixture.

Apparatus:

A series of confinement tubes of varying internal diameters (e.g., glass, PVC, or Tygon™)[3]

[5]

Initiation system (e.g., electric blasting cap)

Witness plate (e.g., steel or aluminum)

High-speed camera (optional, for observing the detonation propagation)

Procedure:
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Prepare the NM/DETA mixture of the desired concentration.

Select a tube of a specific diameter and fill it with the mixture.

Insert an initiator into one end of the tube.

Place a witness plate at the opposite end of the tube.

Initiate the charge.

Examine the witness plate for evidence of detonation (e.g., a clean hole punched through the

plate indicates a high-order detonation, while fragmentation or no damage suggests failure).

Repeat the experiment with tubes of different diameters.

The critical diameter is bracketed between the smallest diameter that sustained a detonation

and the largest diameter that failed.

Alternatively, for higher accuracy, a fixed tube diameter can be used while varying the

sensitizer concentration to find the critical concentration for that diameter.

Visualizations
The following diagrams illustrate the experimental workflows for the sensitization and testing of

nitromethane with diethylenetriamine.

Preparation of NM/DETA Mixture

Start Weigh Nitromethane Weigh Diethylenetriamine Mix Components Homogenize Mixture
(Magnetic Stirring) Homogeneous NM/DETA Mixture

Click to download full resolution via product page

Caption: Workflow for the preparation of a homogeneous nitromethane and diethylenetriamine

mixture.
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Detonation Velocity Measurement (VISAR)

Prepared NM/DETA Mixture Fill Charge Tube Assemble Firing Setup
(Initiator, Foil, Window) Align VISAR Initiate Detonation Record Velocity Profile Analyze Data Detonation Velocity

Click to download full resolution via product page

Caption: Experimental workflow for measuring the detonation velocity of NM/DETA mixtures

using VISAR.
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Critical Diameter Determination

Prepare NM/DETA Mixture

Select Tube Diameter

Fill Tube and Assemble
(Initiator, Witness Plate)

Initiate Charge

Observe Outcome
(Witness Plate Damage)

Detonation?

Success (Go/No-Go)

Yes

Change Tube Diameter

No

Determine Critical Diameter

Click to download full resolution via product page

Caption: Iterative workflow for the determination of the critical diameter of NM/DETA mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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